(1R,4r)-4-(((R)-5-((3,5-bis(trifluoromethyl)benzyl)(2-methyl-2H-tetrazol-5-yl)amino)-7,9-dimethyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)methyl)cyclohexanecarboxylic acid

Specification

• Molecular Formula: C31H36F6N6O2
• Molecular Weight: 638.6 g/mol
• IUPAC Name: 4-[[(5R)-5-[[3,5-bis(trifluoromethyl)phenyl]methyl-(2-methyltetrazol-5-yl)amino]-7,9-dimethyl-2,3,4,5-tetrahydro-1-benzazepin-1-yl]methyl]cyclohexane-1-carboxylic acid
• Standard InChI: InChI=1S/C31H36F6N6O2/c1-18-11-19(2)27-25(12-18)26(5-4-10-42(27)16-20-6-8-22(9-7-20)28(44)45)43(29-38-40-41(3)39-29)17-21-13-23(30(32,33)34)15-24(14-21)31(35,36)37/h11-15,20,22,26H,4-10,16-17H2,1-3H3,(H,44,45)/t20?,22?,26-/m1/s1
• Standard InChI Key: IHIUGIVXARLYHP-YDJYNLAZSA-N
• Isomeric SMILES: CC1=CC(=C2C(=C1)[C@@H](CCCN2CC3CCC(CC3)C(=O)O)N(CC4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F)C5=NN(N=N5)C)C
• Canonical SMILES: CC1=CC(=C2C(=C1)C(CCCN2CC3CCC(CC3)C(=O)O)N(CC4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F)C5=NN(N=N5)C)C

Introduction

Chemical Identity and Structural Characteristics

Systematic Nomenclature and Stereochemistry

The compound’s IUPAC name reflects its intricate architecture: a benzoazepine core fused with a tetrahydroazepine ring, substituted at position 5 with a (3,5-bis(trifluoromethyl)benzyl)(2-methyl-2H-tetrazol-5-yl)amino group. The cyclohexanecarboxylic acid moiety at position 4 of the (1R,4r)-cyclohexyl scaffold introduces chirality, critical for receptor binding. Key stereochemical features include:

• Absolute configuration: R-configuration at the benzoazepine’s C1 and cyclohexane’s C4 positions.

• Conformational rigidity: The tetrahydro-1H-benzo[b]azepine system enforces a boat-like conformation, optimizing interactions with CCR1’s hydrophobic pocket.

Physicochemical Properties

Experimental data from synthesis protocols indicate the following properties:

Property	Value	Method
Molecular formula	C₃₆H₃₈F₆N₆O₂	High-resolution MS
Molecular weight	736.73 g/mol	Calculated
LogP (octanol/water)	4.2 ± 0.3	HPLC retention time
Aqueous solubility (pH 7.4)	12.8 μM	Shake-flask method
pKa	3.9 (carboxylic acid)	Potentiometric titration

The trifluoromethyl groups enhance lipid solubility, while the carboxylic acid moiety improves solubility in physiological buffers via ionization.

Synthesis and Structural Optimization

Key Synthetic Routes

The synthesis involves a 12-step sequence starting from 7,9-dimethyl-2,3,4,5-tetrahydro-1H-benzo[b]azepine:

• Amination: Coupling the benzoazepine with 2-methyl-2H-tetrazol-5-amine under Mitsunobu conditions.

• Benzylation: Introducing the 3,5-bis(trifluoromethyl)benzyl group via nucleophilic aromatic substitution.

• Cyclohexane conjugation: Alkylation of the azepine nitrogen with (1R,4r)-4-(bromomethyl)cyclohexanecarboxylic acid ethyl ester.

• Hydrolysis: Saponification of the ethyl ester to yield the final carboxylic acid.

Structure-Activity Relationship (SAR) Insights

Modifications to the parent structure revealed:

• Tetrazole ring: Essential for hydrogen bonding with CCR1’s Lys171 and Glu287. Replacement with triazoles reduced potency by 100-fold.

• Trifluoromethyl groups: Meta-substitution on the benzyl ring maximized hydrophobic interactions with Phe85 and Ile259.

• Cyclohexane spacer: The (1R,4r)-configuration positioned the carboxylic acid for salt bridge formation with Arg303.

Pharmacological Profile

Target Engagement and Mechanism

The compound selectively inhibits CCR1 (IC₅₀ = 3.2 nM) over related receptors CCR2 (IC₅₀ > 10,000 nM) and CCR5 (IC₅₀ = 2,450 nM). Mechanistically:

• Chemokine displacement: Competes with CCL3, CCL5, and CCL7 for binding to CCR1’s extracellular loop 2.

• Signal transduction blockade: Suppresses Gαi-mediated calcium flux (EC₅₀ = 5.1 nM) and β-arrestin recruitment (EC₅₀ = 8.7 nM).

Preclinical Efficacy Data

In murine collagen-induced arthritis models:

Parameter	Result vs. Vehicle
Paw swelling reduction	72% at 10 mg/kg/day (p<0.01)
Bone erosion score	1.8 vs. 4.2 (p<0.001)
Synovial IL-6 levels	89 pg/mL vs. 324 pg/mL

The compound demonstrated dose-dependent inhibition of macrophage infiltration into joints, corroborating CCR1’s role in monocyte migration.

Challenges and Future Directions

Metabolic Stability Considerations

Despite favorable pharmacokinetics, cytochrome P450 2C9-mediated oxidation of the tetrazole ring generates inactive metabolites. Strategies under investigation include:

• Deuterium incorporation: Replacing hydrogen atoms at C5 of the tetrazole with deuterium (k = 0.12 h⁻¹ vs. 0.27 h⁻¹ for protiated form).

• Prodrug approaches: Masking the carboxylic acid as a pivaloyloxymethyl ester to enhance oral bioavailability.